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Compound of Interest

Compound Name: 4-Methoxybenzoyl chloride

Cat. No.: B033012

An In-depth Technical Guide to p-Anisoyl
Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of p-Anisoyl chloride (also
known as 4-methoxybenzoyl chloride), a pivotal reagent in organic synthesis and
pharmaceutical development. It details the compound's core physical and chemical properties,
outlines established experimental protocols for its synthesis, and explores its key chemical
reactions. This document is intended to serve as a critical resource for professionals in
research and development, offering structured data, detailed methodologies, and visual
representations of its chemical behavior to support laboratory applications and process
development.

Core Physical and Chemical Properties

p-Anisoyl chloride is a colorless to amber-colored crystalline solid or liquid with a sharp,
penetrating odor.[1] It is a reactive acylating agent widely utilized in the synthesis of fine
chemicals and pharmaceutical intermediates.[1][2]

Data Presentation: Physical and Chemical Characteristics
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The fundamental properties of p-Anisoyl chloride are summarized in the table below for easy
reference and comparison.

Property Value References
CAS Number 100-07-2 [1103114]
Molecular Formula CsH7CIO2 [11[31[5]
Molecular Weight 170.59 g/mol [11[3114]

Colorless to brown/amber
Appearance i . : [11[4][6]
liquid or crystalline solid

Melting Point 22 °C (71.6 °F) [1][7][8]

262-263 °C (with slight

Boiling Point decomposition) 145 °C at 14 [11[31[8]
mmHg

Density 1.260 g/mL at 20 °C (1107191

Refractive Index n20/D 1.581 [1][4]

Flash Point 87 °C (188.6 °F) [718]

Soluble in acetone, benzene,
Solubility ether.[3][4] Decomposes in [3114]
water and alcohol.[3][4]

Vapor Density 5.9 [8]

Synthesis and Experimental Protocols

The synthesis of p-Anisoyl chloride is most commonly achieved through the chlorination of p-
anisic acid. Several methods have been established, varying in reagents and reaction
conditions.

Protocol 1: Synthesis from p-Anisic Acid and Thionyl Chloride A widely referenced method for
preparing p-Anisoyl chloride involves the reaction of p-anisic acid with thionyl chloride.[3] In this
procedure, p-anisic acid is refluxed with an excess of thionyl chloride, which serves as both a
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reactant and a solvent. The reaction produces p-Anisoyl chloride along with sulfur dioxide and
hydrogen chloride as byproducts.[10] After the reaction is complete, excess thionyl chloride is
removed by distillation, and the crude product is purified by vacuum distillation to yield pure p-
Anisoyl chloride.[10]

Protocol 2: Synthesis using Bis(trichloromethyl)carbonate (BTC) An alternative method utilizes
bis(trichloromethyl)carbonate (BTC) as the chlorinating agent in a solvent such as
dichloroethane.[10][11]

e Procedure:

o Add p-anisic acid (0.1 mol), dichloroethane, and a catalytic amount of an initiator like DMF
(N,N-Dimethylformamide) to a reaction vessel equipped with a reflux condenser and a
system for absorbing tail gas.[10]

o Heat the mixture to approximately 40-45°C.[10][11]
o Slowly add a solution of BTC in dichloroethane.[10][11]
o After the addition is complete, reflux the reaction mixture for 1-2 hours.[10][11]

o Following the reaction, recover the solvent by distillation under reduced pressure to obtain
the p-Anisoyl chloride product.[10][11] This method is noted for its mild reaction conditions
and high product purity and yield, making it suitable for industrial production.[10][11]

Protocol 3: Synthesis from Benzotrichloride and p-Methoxybenzoic Acid This method involves
the reaction of benzotrichloride with p-methoxybenzoic acid in the presence of a Lewis acid
catalyst.[12][13]

e Procedure:
o Mix benzotrichloride and p-methoxybenzoic acid in a 1:1 molar ratio.[12][13]
o Add a Lewis acid catalyst, such as zinc chloride or iron trichloride.[12][13]

o Heat the mixture to a temperature between 100-150°C for 5-10 hours to facilitate the acyl
chlorination reaction.[12][13]
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o Cool the reaction products and purify them to yield p-Anisoyl chloride and benzoyl chloride
as a by-product.[12][13] An advantage of this process is that the tail gas (HCI) can be
absorbed in water and recycled.[13]

Synthesis Workflow for p-Anisoyl Chloride
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Caption: General workflow for the synthesis of p-Anisoyl chloride.

Chemical Reactivity and Applications

p-Anisoyl chloride is a stable compound under normal conditions but exhibits high reactivity,
particularly with nucleophiles.[1][8] It is sensitive to moisture and reacts violently with water.[1]

[8]
Key Reactions:

» Hydrolysis: p-Anisoyl chloride readily decomposes in the presence of water or moisture,
including moisture in the air.[3][4][14] This exothermic reaction yields p-anisic acid and
hydrochloric acid.[14] Due to this reactivity, it must be handled in a moisture-free
environment.[1]

e Acylation: As a reactive acylating agent, p-Anisoyl chloride is widely used to introduce the p-
anisoyl group into other molecules.[1][2] It reacts with:
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o Alcohols to form esters.
o Amines to form amides.[1][2]
o Carboxylic acids to form carboxylic anhydrides.[1][2]

These reactions are fundamental in the synthesis of various pharmaceutical intermediates and
fine chemicals.[2][6] For instance, it is used in the synthesis of stilbene and dihydrostilbene
derivatives, which have been investigated as potential anti-cancer agents.[2][15]

Key Reactions of p-Anisoyl Chloride

p-Anisoyl Chloride

Reacts violently | Forms

Water (Hz0) Alcohol (R-OH) Amine (R-NHz)
(Hydrolysis) (Acylation) (Acylation)

;

p-Anisic Acid + HCI Ester Amide

Click to download full resolution via product page
Caption: Reactivity pathways of p-Anisoyl chloride.
Safety and Handling
p-Anisoyl chloride is classified as a hazardous and corrosive substance.[4][8]

e Hazards: It causes severe skin burns and serious eye damage.[8][16] Vapors are
lachrymatory and can cause serious eye burns.[3][4] It is also a combustible liquid.[8]

 Stability: The compound can decompose slowly at room temperature, leading to a buildup of
pressure in sealed containers, which may result in an explosion.[1][3] It is incompatible with
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water, moisture, strong bases, and strong oxidizing agents.[1][2]

o Handling: Wear appropriate personal protective equipment (PPE), including gloves,
protective clothing, and eye/face protection.[8][17] Handling should be done in a well-
ventilated area, and exposure to moisture must be avoided.[8]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[8]
Recommended storage temperature is between 2-8°C.[1] Keep away from heat, sparks, and
open flames.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4-Methoxybenzoyl chloride | 100-07-2 [chemicalbook.com]

e 2. 4-Methoxybenzoyl chloride-100-07-2 [ganeshremedies.com]

e 3. p-Anisoyl Chloride [drugfuture.com]

e 4. p-Anisoyl chloride | CBH7CIO2 | CID 7477 - PubChem [pubchem.ncbi.nim.nih.gov]

e 5. CAS-100-07-2, 4-Methoxy Benzoyl Chloride for Synthesis (p-Anisoyl Chloride)
Manufacturers, Suppliers & Exporters in India | 150485 [cdhfinechemical.com]

e 6. p-Anisoyl chloride (100-07-2) at Nordmann - nordmann.global [nordmann.global]

e 7. p-Anisoyl chloride, 99% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific
[fishersci.com]

8. fishersci.com [fishersci.com]
o 9. 4-FAEEFR/ES 99% | Sigma-Aldrich [sigmaaldrich.com]
» 10. Preparation method of p-anisoyl chloride - Eureka | Patsnap [eureka.patsnap.com]

e 11. CN105461550A - Preparation method of p-anisoyl chloride - Google Patents
[patents.google.com]

e 12. CN102627555A - Preparation method of p-anisoyl chloride - Google Patents
[patents.google.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8726991.htm
https://www.ganeshremedies.com/product/4-Methoxybenzoyl-chloride
https://www.fishersci.com/store/msds?partNumber=AC104855000&countryCode=US&language=en
https://labchem-wako.fujifilm.com/sds/W01W0101-1773JGHEEN.pdf
https://www.fishersci.com/store/msds?partNumber=AC104855000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC104855000&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8726991.htm
https://www.fishersci.com/store/msds?partNumber=AC104855000&countryCode=US&language=en
https://www.benchchem.com/product/b033012?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8726991.htm
https://www.ganeshremedies.com/product/4-Methoxybenzoyl-chloride
https://www.drugfuture.com/chemdata/p-anisoyl-chloride.html
https://pubchem.ncbi.nlm.nih.gov/compound/p-Anisoyl-chloride
https://www.cdhfinechemical.com/4-methoxy-benzoyl-chloride-for-synthesis-p-anisoyl-chloride
https://www.cdhfinechemical.com/4-methoxy-benzoyl-chloride-for-synthesis-p-anisoyl-chloride
https://www.nordmann.global/en/products/p-anisoyl-chloride
https://www.fishersci.com/shop/products/p-anisoyl-chloride-99-thermo-scientific/AC104850050
https://www.fishersci.com/shop/products/p-anisoyl-chloride-99-thermo-scientific/AC104850050
https://www.fishersci.com/store/msds?partNumber=AC104855000&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/a88476
https://eureka.patsnap.com/patent-CN105461550A
https://patents.google.com/patent/CN105461550A/en
https://patents.google.com/patent/CN105461550A/en
https://patents.google.com/patent/CN102627555A/en
https://patents.google.com/patent/CN102627555A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 13. CN102627555B - Preparation method of p-anisoyl chloride - Google Patents
[patents.google.com]

e 14. -METHOXYBENZOYL CHLORIDE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

e 15. 4-Methoxybenzoyl chloride, 97% | Fisher Scientific [fishersci.ca]

e 16. XiXisys | GHS 11 (Rev.11) SDS Word T#& CAS: 100-07-2 Name: Anisoyl chloride
[xixisys.com]

e 17. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

» To cite this document: BenchChem. [p-Anisoyl chloride physical and chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033012#p-anisoyl-chloride-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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